Cas no 105377-02-4 (1-(2-fluoro-5-nitrophenyl)piperazine)

• Product Name: 1-(2-fluoro-5-nitrophenyl)piperazine
• CAS No: 105377-02-4
• MF: C₁₀H₁₂FN₃O₂
• MW: 225.219585418701
• CID: 1097567
• PubChem ID: 17864785
• Update Time: 2025-05-25

1-(2-fluoro-5-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-nitrophenyl)-Piperazine
• 1-(2-fluoro-5-nitrophenyl)piperazine
• GS1310
• EN300-1834413
• 105377-02-4
• CS-0287309

• Inchi： 1S/C10H12FN3O2/c11-9-2-1-8(14(15)16)7-10(9)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2
• InChI Key： AEOYLRPAIZPAEA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1N1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.09135480g/mol
• Monoisotopic Mass: 225.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-fluoro-5-nitrophenyl)piperazine

Chemical Profile of 1-(2-fluoro-5-nitrophenyl)piperazine (CAS No. 105377-02-4)

1-(2-fluoro-5-nitrophenyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 105377-02-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperazine derivative features a nitro-substituted aromatic ring system, which contributes to its unique electronic and steric properties, making it a valuable scaffold for drug discovery. The presence of both a fluorine and a nitro group introduces specific interactions with biological targets, enhancing its potential as an intermediate in the synthesis of bioactive molecules.

The structural motif of 1-(2-fluoro-5-nitrophenyl)piperazine has garnered attention due to its role in developing novel therapeutic agents. Piperazine derivatives are well-documented for their pharmacological activity, particularly in the modulation of neurotransmitter systems. The combination of the fluoro and nitro substituents on the phenyl ring imparts distinct physicochemical properties, such as improved metabolic stability and enhanced binding affinity to certain enzymes and receptors. These attributes make this compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2-fluoro-5-nitrophenyl)piperazine and biological targets. Studies employing high-throughput screening (HTS) and structure-activity relationship (SAR) analysis have highlighted its potential in targeting various neurological disorders. For instance, researchers have investigated its efficacy in modulating serotonin receptors, which are implicated in conditions such as depression and anxiety. The fluorine atom, in particular, has been shown to enhance binding interactions by increasing lipophilicity while maintaining metabolic resilience.

The nitro group in 1-(2-fluoro-5-nitrophenyl)piperazine also plays a crucial role in determining its pharmacological profile. Nitroaromatic compounds are known for their ability to engage with heme-containing enzymes, such as cytochrome P450 monooxygenases, which are pivotal in drug metabolism. This interaction can lead to the formation of reactive intermediates that further modulate biological pathways. Moreover, the electron-withdrawing nature of the nitro group can influence the electronic distribution across the molecule, affecting both binding affinity and pharmacokinetic properties.

In vitro studies have demonstrated that 1-(2-fluoro-5-nitrophenyl)piperazine exhibits notable activity against certain cancer cell lines. The combination of fluorine and nitro substituents appears to disrupt key signaling pathways involved in tumor growth and progression. For example, research has shown that this compound can inhibit tyrosine kinase enzymes, which are overexpressed in many cancers. The precise steric and electronic tuning achieved through these substituents allows for selective targeting without significant off-target effects.

The synthesis of 1-(2-fluoro-5-nitrophenyl)piperazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the fluoro group typically employs palladium-catalyzed cross-coupling reactions, while the nitration step demands precise control over reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for industrial-scale production.

From a regulatory perspective, 1-(2-fluoro-5-nitrophenyl)piperazine is subject to standard guidelines governing pharmaceutical intermediates. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards for subsequent applications in drug development. Additionally, ongoing research into its toxicological profile is essential to assess potential risks associated with its use in preclinical and clinical studies.

The future directions of research involving 1-(2-fluoro-5-nitrophenyl)piperazine are multifaceted. Investigations into its derivatives could uncover novel therapeutic applications beyond its current scope. Furthermore, exploring its mechanism of action at a molecular level may provide insights into designing next-generation drugs with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, 1-(2-fluoro-5-nitrophenyl)piperazine (CAS No. 105377-02-4) represents a compelling compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new treatments for various diseases. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing therapeutic strategies.